Cas no 591-43-5 (Benzenamine, ethanedioate (2:1))

Benzenamine, ethanedioate (2:1) structure
591-43-5 structure
Product Name:Benzenamine, ethanedioate (2:1)
CAS No:591-43-5
MF:C14H16N2O4
MW:276.287843704224
CID:339691
PubChem ID:71443120
Update Time:2025-04-19

Benzenamine, ethanedioate (2:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, ethanedioate (2:1)
    • anilinium oxalate
    • aniline,oxalic acid
    • UNII-JFG6R45N6D
    • 591-43-5
    • aniline hemioxalate
    • Q27281491
    • Aniline, oxalate (2:1)
    • Aniline oxalate [MI]
    • JFG6R45N6D
    • Inchi: 1S/2C6H7N.C2H2O4/c2*7-6-4-2-1-3-5-6;3-1(4)2(5)6/h2*1-5H,7H2;(H,3,4)(H,5,6)
    • InChI Key: KTFFTVGPHKWIOK-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)=O.NC1C=CC=CC=1.NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 276.11108
  • Monoisotopic Mass: 276.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 135.54
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